Cas no 1287660-82-5 (Propargyl-PEG2-bromide)

Propargyl-PEG2-bromide structure
Propargyl-PEG2-bromide structure
Product Name:Propargyl-PEG2-bromide
CAS No:1287660-82-5
MF:C7H11BrO2
MW:207.065041780472
CID:4566580
PubChem ID:53253864
Update Time:2024-11-06

Propargyl-PEG2-bromide Chemical and Physical Properties

Names and Identifiers

    • Propargyl-PEG2-Br
    • Propargyl-PEG2-bromide
    • 3-(2-(2-Bromoethoxy)ethoxy)prop-1-yne
    • CS-0147817
    • AKOS040756620
    • 1287660-82-5
    • HY-W096164
    • MFCD24465329
    • SCHEMBL24764257
    • BS-44788
    • EN300-6968009
    • 1-bromo-2-[2-(prop-2-yn-1-yloxy)ethoxy]ethane
    • AT20726
    • 3-[2-(2-bromoethoxy)ethoxy]prop-1-yne
    • DA-57080
    • Inchi: 1S/C7H11BrO2/c1-2-4-9-6-7-10-5-3-8/h1H,3-7H2
    • InChI Key: SEVJGPXPOQIEPS-UHFFFAOYSA-N
    • SMILES: BrCCOCCOCC#C

Computed Properties

  • Exact Mass: 205.99424g/mol
  • Monoisotopic Mass: 205.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 18.5

Propargyl-PEG2-bromide Pricemore >>

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